Cas no 941918-56-5 (2-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 2-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 941918-56-5
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5499976
• Update Time: 2025-07-01

2-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• 2-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H19ClN2O2/c1-13-12-14(21-19(24)15-6-2-3-7-16(15)20)9-10-17(13)22-11-5-4-8-18(22)23/h2-3,6-7,9-10,12H,4-5,8,11H2,1H3,(H,21,24)
• InChI Key： FXSLAPBROUBROE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzamide

Compound CAS No. 941918-56-5: 2-Chloro-N-(3-Methyl-4-(2-Oxopiperidin-1-Yl)Phenyl)Benzamide

The compound with CAS No. 941918-56-5, commonly referred to as 2-chloro-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a benzamide group, a chloro substituent, and a piperidine ring with a ketone functionality. The combination of these structural elements contributes to its potential as a drug candidate in various therapeutic areas.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly due to their ability to modulate biological targets such as kinases, proteases, and ion channels. The presence of the 2-oxopiperidine moiety in this compound suggests that it may exhibit biochemical activity similar to other piperidine-based compounds. For instance, research has shown that such structures can act as inhibitors of enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory therapies.

The benzamide group in the molecule is another key feature that contributes to its pharmacological properties. Benzamides are known for their ability to interact with histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This interaction can lead to the modulation of gene expression, potentially offering therapeutic benefits in conditions such as cancer and neurodegenerative diseases. Recent advancements in HDAC inhibitors have emphasized the importance of optimizing the substituents on the benzamide core to enhance both potency and selectivity.

The chloro substituent on the benzene ring adds another layer of complexity to this molecule. Chlorine atoms are often introduced into drug molecules to improve their pharmacokinetic properties, such as absorption and stability. Additionally, the chlorine atom can participate in hydrogen bonding or hydrophobic interactions with biological targets, further enhancing the compound's activity. Studies have shown that halogenated aromatic compounds often exhibit superior binding affinities compared to their non-halogenated counterparts.

In terms of synthesis, 2-chloro-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)benzamide can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an appropriately substituted benzoyl chloride with an amine derivative containing the piperidine ring. This approach allows for fine-tuning of the substituents on both the benzene ring and the piperidine moiety, enabling researchers to explore a wide range of structural variations.

From a pharmacological standpoint, this compound has shown potential in preclinical studies as an inhibitor of certain protein kinases. Kinase inhibitors are critical in the treatment of various diseases, including cancer and inflammatory disorders. The ability of this compound to selectively inhibit specific kinases suggests that it could serve as a lead compound for further optimization and development into a therapeutic agent.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with their biological targets. These computational tools have been instrumental in guiding medicinal chemists toward designing more potent and selective analogs of 2-chloro-N-(3-methyl-4-(2-oxopiperidin-1-Yl)Phenyl)Benzamide.

In conclusion, CAS No. 941918-56-5 represents a promising compound with diverse applications in drug discovery. Its unique structure, combining a benzamide group, a chloro substituent, and a piperidine ring with a ketone functionality, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing medicinal chemistry and drug development.